Cas no 31900-04-6 (Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-(methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-,sodium salt (1:2))

• Product Name: Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-(methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-,sodium salt (1:2)
• CAS No: 31900-04-6
• MF: C₃₄H₃₀N₁₂Na₂O₆S₂
• MW: 812.788343906403
• CID: 315909
• PubChem ID: 6439960
• Update Time: 2025-04-19

Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-(methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-(methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-,sodium salt (1:2)
• 2,2'-Stilbenedisulfonic acid, 4,4'-bis((4-anilino-6-methylamino-s-triazin-2-yl)amino)-, disodium salt
• disodium 2,2'-(E)-ethene-1,2-diylbis(5-{[4-(methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]amino}benzenesulfonate)
• Disodium 4,4'-bis((4-anilino-6-methylamino-s-triazin-2-yl)amino)stilbene-2,2'-disulfonate
• Disodium 4,4'-bis((6-anilino-4-(methylamino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate
• 2,2'-STILBENEDISULFONIC ACID, 4,4'-BIS((4-ANILINO-6-(METHYLAMINO)-S-TRIAZIN-2-YL)AMINO)-, DISODIUM SALT
• EINECS 250-860-8
• Blankophor RKH
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-(methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl)amino)-, sodium salt (1:?)
• Sodium 4,4'-bis((6-anilino-4-(methylamino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate
• CI FLUORESCENT BRIGHTENER 205
• DISODIUM 4,4'-BIS(((2-ANILINO-4-(METHYLAMINO)-S-TRIAZIN-6-YL)AMINO)STILBENE-2,2'-DISULFONATE
• CI 508150
• BENZENESULFONIC ACID, 2,2'-(1,2-ETHENEDIYL)BIS(5-((4-(METHYLAMINO)-6-(PHENYLAMINO)-1,3,5-TRIAZIN-2-YL)AMINO)-, SODIUM SALT (1:2)
• EINECS 286-162-5
• BLANKOPHOR HRS
• S3GWQ1ID6Z
• DISODIUM 4,4'-BIS((6-ANILINO-4-(METHYLAMINO)-2-TRIAZINYL)AMINO)-2,2'-DISULFOSTILBENE
• SODIUM 4,4'-BIS(2-ANILINO-4-METHYLAMINO-6-AMINO-1,3,5-TRIAZINYL)STILBENE-2,2'-DISULFONATE
• C.I. 508150
• DISODIUM 4,4'-BIS(2-ANILINO-4-METHYLAMINO-1,3,5-TRIAZIN-6-YLAMINO)-2,2'-STILBENEDISULFONATE
• Fluorescent brightener 205
• NS00084118
• Disodium 4,4'-bis[[6-anilino-4-(methylamino)-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulfonate
• Sodium 6,6'-(ethene-1,2-diyl)bis(3-((4-(methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl)amino)benzenesulfonate)
• Blankophor RKH 766
• NS00091801
• DISODIUM 4,4'-BIS((4-ANILINO-6-(METHYLAMINO)-S-TRIAZIN-2-YL)AMINO)-2,2'-STILBENEDISULFONATE
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-(methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl)amino)-, sodium salt
• C.I. Fluorescent Bringtener 205
• DISODIUM 4,4'-BIS(4-ANILINO-6-(METHYLAMINO)-S-TRIAZIN-2-YLAMINO)STILBENE-2,2'-DISULFONATE
• 85187-74-2
• C.I. FLUORESCENT BRIGHTENER 205
• UNII-S3GWQ1ID6Z
• BENZENESULFONIC ACID, 2,2'-(1,2-ETHENEDIYL)BIS(5-((4-(METHYLAMINO)-6-(PHENYLAMINO)-1,3,5-TRIAZIN-2-YL)AMINO)-, DISODIUM SALT
• 31900-04-6
• Q27288537

• Inchi： 1S/C34H32N12O6S2.2Na/c1-35-29-41-31(37-23-9-5-3-6-10-23)45-33(43-29)39-25-17-15-21(27(19-25)53(47,48)49)13-14-22-16-18-26(20-28(22)54(50,51)52)40-34-44-30(36-2)42-32(46-34)38-24-11-7-4-8-12-24;;/h3-20H,1-2H3,(H,47,48,49)(H,50,51,52)(H3,35,37,39,41,43,45)(H3,36,38,40,42,44,46);;/q;2*+1/p-2/b14-13+;;
• InChI Key： KQIXHGNMGGYJAC-QDBORUFSSA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])NC1N=C(NC)N=C(NC2C=CC=CC=2)N=1)NC1N=C(NC)N=C(NC2C=CC=CC=2)N=1)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 812.1653
• Monoisotopic Mass: 812.164807
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 56
• Rotatable Bond Count: 12
• Complexity: 1280
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 281

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 263.92